Cas no 1955523-62-2 (tert-butyl 2-cyano-3,3-bis(ethylsulfanyl)prop-2-enoate)

• Product Name: tert-butyl 2-cyano-3,3-bis(ethylsulfanyl)prop-2-enoate
• CAS No: 1955523-62-2
• MDL: MFCD29991519
• CID: 4631357
• PubChem ID: 122163685
• Update Time: 2025-10-31

tert-butyl 2-cyano-3,3-bis(ethylsulfanyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-cyano-3,3-bis(ethylsulfanyl)prop-2-enoate

• MDL： MFCD29991519

Additional information on tert-butyl 2-cyano-3,3-bis(ethylsulfanyl)prop-2-enoate

Introduction to Tert-butyl 2-cyano-3,3-bis(ethylsulfanyl)prop-2-enoate (CAS No. 1955523-62-2)

Tert-butyl 2-cyano-3,3-bis(ethylsulfanyl)prop-2-enoate, identified by its Chemical Abstracts Service number 1955523-62-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyano group, ester functionality, and bis(ethylsulfanyl) substituents. The presence of these functional groups imparts distinct chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The structure of tert-butyl 2-cyano-3,3-bis(ethylsulfanyl)prop-2-enoate is meticulously designed to facilitate interactions with biological targets. The cyano group (-CN) is known for its ability to participate in hydrogen bonding and coordinate with metal ions, which can be exploited in drug design to enhance binding affinity. Meanwhile, the ester moiety (-COO-) provides a site for further derivatization, allowing chemists to modify the compound's properties as needed. The two ethylsulfanyl groups (-SCH₂CH₃) at the 3-position introduce hydrophilicity and potential sulfhydryl reactivity, which can be advantageous in biological systems where solubility and redox potential are critical factors.

In recent years, there has been growing interest in the development of small-molecule modulators that can selectively interact with specific biological pathways. Tert-butyl 2-cyano-3,3-bis(ethylsulfanyl)prop-2-enoate has emerged as a promising candidate in this context due to its unique structural motifs. Studies have demonstrated its potential utility in inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are widely implicated in various inflammatory and degenerative diseases, making them attractive targets for therapeutic intervention.

One of the most compelling aspects of tert-butyl 2-cyano-3,3-bis(ethylsulfanyl)prop-2-enoate is its ability to modulate protein-protein interactions. The compound's dual functionality—combining both electrophilic and nucleophilic centers—allows it to engage with a broad spectrum of biological targets. This versatility has been leveraged in high-throughput screening campaigns to identify novel drug candidates. Additionally, the compound's structural stability under various physiological conditions makes it an ideal scaffold for further chemical modifications.

Recent advancements in computational chemistry have further enhanced the understanding of tert-butyl 2-cyano-3,3-bis(ethylsulfanyl)prop-2-enoate's interactions with biological systems. Molecular docking studies have revealed that this compound can bind to specific pockets on target proteins with high affinity. Furthermore, quantum mechanical calculations have provided insights into the electronic structure of the molecule, which are crucial for predicting its reactivity and pharmacological effects. These computational approaches have not only accelerated the drug discovery process but also provided a deeper mechanistic understanding of how the compound exerts its biological effects.

The synthesis of tert-butyl 2-cyano-3,3-bis(ethylsulfanyl)prop-2-enoate presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more accessible than ever before. For instance, transition-metal-catalyzed cross-coupling reactions have enabled the efficient introduction of the ethylsulfanyl groups at the desired positions. Additionally, asymmetric synthesis techniques have been employed to achieve enantioselective production, which is crucial for pharmaceutical applications where stereochemistry plays a critical role.

In conclusion, tert-butyl 2-cyano-3,3-bis(ethylsulfanyl)prop-2-enoate (CAS No. 1955523-62-2) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and versatile biological interactions make it a valuable tool for drug discovery and molecular probes. As research continues to uncover new applications for this compound, tert-butyl 2-cyano-3,3-bis(ethylsulfanyl)prop-2-enoate is poised to play an increasingly important role in the development of next-generation therapeutics.